Cas no 89384-51-0 (D-Leucine, N-(phenylmethyl)-)

• Product Name: D-Leucine, N-(phenylmethyl)-
• CAS No: 89384-51-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD31544317
• CID: 602561
• PubChem ID: 12430917
• Update Time: 2025-04-23

D-Leucine, N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• D-Leucine, N-(phenylmethyl)-
• DS-11089
• (S)-2-(Benzylamino)-4-methylpentanoicacid
• (2S)-2-(BENZYLAMINO)-4-METHYLPENTANOIC ACID
• 2743-42-2
• AKOS027307538
• SCHEMBL3451593
• D84334
• (S)-2-(Benzylamino)-4-methylpentanoic acid
• 89384-51-0
• Benzyl-L-leucine

• MDL： MFCD31544317
• Inchi： 1S/C13H19NO2/c1-10(2)8-12(13(15)16)14-9-11-6-4-3-5-7-11/h3-7,10,12,14H,8-9H2,1-2H3,(H,15,16)/t12-/m0/s1
• InChI Key： ZJOWTIPPMQBTTA-LBPRGKRZSA-N
• SMILES： OC([C@H](CC(C)C)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3Ų

Additional information on D-Leucine, N-(phenylmethyl)-

Exploring D-Leucine, N-(phenylmethyl)- (CAS No. 89384-51-0): Properties, Applications, and Market Insights

D-Leucine, N-(phenylmethyl)- (CAS No. 89384-51-0) is a specialized amino acid derivative with significant applications in pharmaceutical research, peptide synthesis, and biochemical studies. This compound, also known as N-Benzyl-D-leucine, is gaining attention due to its unique structural properties and versatility in organic synthesis. In this comprehensive guide, we delve into its chemical characteristics, industrial uses, and emerging trends, addressing common queries like "What is D-Leucine, N-(phenylmethyl)- used for?" and "How is CAS 89384-51-0 synthesized?".

The molecular structure of D-Leucine, N-(phenylmethyl)- features a D-configuration leucine backbone modified with a benzyl group, enhancing its stability and reactivity in chiral environments. Researchers frequently search for "N-Benzyl-D-leucine solubility" and "D-Leucine derivative applications", as these properties are crucial for drug development. Recent studies highlight its role as a building block for peptidomimetics, particularly in designing enzyme inhibitors and receptor modulators.

In pharmaceutical applications, CAS 89384-51-0 serves as a key intermediate for chiral drugs targeting metabolic disorders and neurological conditions. The compound's stereospecificity makes it valuable for creating optically active pharmaceuticals, addressing growing demand for "enantiomerically pure drug synthesis". Its benzyl protection group allows selective deprotection, a feature frequently queried as "N-Benzyl amino acid deprotection methods" in research databases.

The synthesis of D-Leucine, N-(phenylmethyl)- typically involves asymmetric hydrogenation or enzymatic resolution techniques, topics often searched as "89384-51-0 synthesis protocol". Manufacturers optimize processes to achieve high enantiomeric excess, crucial for meeting pharmaceutical-grade purity standards. Recent advancements in continuous flow chemistry have improved yield and sustainability, aligning with industry searches for "green chemistry amino acid derivatives".

Market analysis reveals growing demand for N-Benzyl-D-leucine in peptide therapeutics, driven by increasing research into GPCR-targeting drugs and bioconjugation technologies. The compound's compatibility with solid-phase peptide synthesis (SPPS) makes it valuable for producing modified peptides, addressing frequent searches about "benzyl-protected amino acids in SPPS". Regulatory trends favoring chiral purity in APIs further boost its pharmaceutical relevance.

Quality control for CAS 89384-51-0 emphasizes HPLC analysis and chiral purity verification, with researchers often inquiring about "D-Leucine derivative characterization methods". Storage recommendations typically suggest anhydrous conditions at 2-8°C to maintain stability, a practical consideration frequently searched as "N-Benzyl amino acid storage". These protocols ensure the compound's performance in sensitive applications like radiolabeling or proteomics research.

Emerging applications include using D-Leucine, N-(phenylmethyl)- in metal-organic frameworks (MOFs) for chiral separation and as a ligand in asymmetric catalysis. These innovative uses respond to trending searches about "amino acids in materials science" and "chiral auxiliaries in organic synthesis". The compound's structural tunability positions it as a versatile tool in supramolecular chemistry research.

For procurement considerations, buyers frequently search "D-Leucine, N-(phenylmethyl)- suppliers" and "CAS 89384-51-0 pricing". The market offers various custom synthesis options with different purity grades (98%-99.5%), catering to both research-scale and commercial needs. Recent supply chain developments have improved accessibility of this specialty chemical, particularly for contract research organizations (CROs) engaged in peptide drug discovery.

Future research directions for N-Benzyl-D-leucine may explore its potential in biodegradable polymers and smart drug delivery systems, addressing growing interest in "sustainable biomaterials". Its compatibility with click chemistry modifications also opens possibilities in bioorthogonal labeling, a hot topic in chemical biology circles. These developments align with increasing searches for "multifunctional amino acid derivatives" in scientific literature.